Cas no 1803588-35-3 (2-(2-Methylpyridin-3-yl)acetic acid hydrochloride)

• Product Name: 2-(2-Methylpyridin-3-yl)acetic acid hydrochloride
• CAS No: 1803588-35-3
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD28397623
• CID: 5050006
• PubChem ID: 68762523
• Update Time: 2025-08-03

2-(2-Methylpyridin-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpyridin-3-yl)acetic acid hydrochloride
• 2-(2-methylpyridin-3-yl)acetic acid;hydrochloride
• Z2050687800
• 2-(2-Methylpyridin-3-yl)acetic acid hydrochloride

• MDL： MFCD28397623
• Inchi： 1S/C8H9NO2.ClH/c1-6-7(5-8(10)11)3-2-4-9-6;/h2-4H,5H2,1H3,(H,10,11);1H
• InChI Key： UIXJRNMJNVEUHT-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=CC=CN=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 50.2

Additional information on 2-(2-Methylpyridin-3-yl)acetic acid hydrochloride

2-(2-Methylpyridin-3-yl)acetic acid hydrochloride: A Comprehensive Overview

2-(2-Methylpyridin-3-yl)acetic acid hydrochloride, identified by the CAS number 1803588-35-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as hydrochloride salt of 2-(2-methylpyridin-3-yl)acetic acid, is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in its ring structure. The molecule consists of a pyridine ring substituted with a methyl group at the 2-position and an acetic acid group at the 3-position, which is further protonated to form the hydrochloride salt.

The synthesis of 2-(2-Methylpyridin-3-yl)acetic acid hydrochloride typically involves multi-step organic reactions. One common approach is the alkylation of pyridine derivatives followed by acid-mediated cyclization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the formation of by-products and enhancing overall yield. The compound's structure makes it amenable to various functional group transformations, which are crucial for its applications in drug discovery and material science.

In terms of applications, hydrochloride salt of 2-(2-methylpyridin-3-yl)acetic acid has shown promise in several areas. In the pharmaceutical industry, it serves as a building block for constructing bioactive molecules with potential therapeutic benefits. For instance, researchers have explored its role in modulating enzyme activity and targeting specific receptors, which could lead to novel treatments for diseases such as cancer and neurodegenerative disorders. Recent studies have highlighted its ability to inhibit certain kinases involved in cell proliferation, making it a valuable lead compound for drug development.

Beyond pharmacology, this compound finds utility in agrochemicals and specialty chemicals. Its pyridine-based structure confers unique electronic properties that make it suitable for use in herbicides and fungicides. Moreover, the compound's stability under various environmental conditions has been validated through extensive testing, ensuring its suitability for outdoor applications.

The environmental impact of CAS No. 1803588-35-3 has also been a topic of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. This biodegradability aligns with current sustainability trends in chemical manufacturing, where eco-friendly practices are increasingly prioritized.

In conclusion, 2-(2-Methylpyridin-3-yl)acetic acid hydrochloride represents a versatile and valuable compound with diverse applications across multiple industries. Its structural features, coupled with advancements in synthetic methodologies and application research, position it as a key player in modern chemical innovation.